Cas no 19621-15-9 (2-acetyl-2-azatricyclo6.3.1.0,4,12dodeca-1(12),8,10-trien-7-one)

• Product Name: 2-acetyl-2-azatricyclo6.3.1.0,4,12dodeca-1(12),8,10-trien-7-one
• CAS No: 19621-15-9
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 5055671
• PubChem ID: 75480998
• Update Time: 2025-07-15

2-acetyl-2-azatricyclo6.3.1.0,4,12dodeca-1(12),8,10-trien-7-one Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-2,2a,3,4-tetrahydrobenzo[cd]indol-5-one
• 2-Acetyl-2-azatricyclo[6.3.1.0,4,12]dodeca-1(12),8,10-trien-7-one
• 2-acetyl-2-azatricyclo6.3.1.0,4,12dodeca-1(12),8,10-trien-7-one

• Inchi： 1S/C13H13NO2/c1-8(15)14-7-9-5-6-12(16)10-3-2-4-11(14)13(9)10/h2-4,9H,5-7H2,1H3
• InChI Key： INQHKQCQMHANMS-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CC3=C2C(CC1)CN3C(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 339
• XLogP3: 0.9
• Topological Polar Surface Area: 37.4

Additional information on 2-acetyl-2-azatricyclo6.3.1.0,4,12dodeca-1(12),8,10-trien-7-one

Comprehensive Analysis of 2-acetyl-2-azatricyclo[6.3.1.0^4,12]dodeca-1(12),8,10-trien-7-one (CAS No. 19621-15-9)

The compound 2-acetyl-2-azatricyclo[6.3.1.0^4,12]dodeca-1(12),8,10-trien-7-one (CAS No. 19621-15-9) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its complex tricyclic framework, featuring an acetyl group and an azabridge, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and inflammatory pathways.

One of the most searched questions about 2-acetyl-2-azatricyclo[6.3.1.0^4,12]dodeca-1(12),8,10-trien-7-one revolves around its synthetic routes. Recent studies highlight innovative methods using catalytic cyclization and microwave-assisted reactions to improve yield and purity. These advancements align with the growing demand for sustainable and efficient synthetic protocols in the chemical industry.

The azatricyclic core of this compound is a hotspot for computational chemists, who employ molecular docking and QSAR modeling to predict its interactions with biological targets. Such in silico approaches are frequently searched by users exploring AI-driven drug design, reflecting the intersection of chemistry and artificial intelligence in modern research.

Another trending topic is the role of 2-acetyl-2-azatricyclo[6.3.1.0^4,12]dodeca-1(12),8,10-trien-7-one in green chemistry. Its potential as a scaffold for biodegradable materials or catalysts is under investigation, addressing global concerns about environmental sustainability. This aligns with frequent searches for eco-friendly chemical alternatives in academic and industrial forums.

Analytical characterization of this compound often involves NMR spectroscopy and mass spectrometry, techniques widely discussed in online chemistry communities. Users frequently seek data on its spectral properties or fragmentation patterns, underscoring the need for accessible technical resources.

In conclusion, 2-acetyl-2-azatricyclo[6.3.1.0^4,12]dodeca-1(12),8,10-trien-7-one exemplifies the convergence of structural complexity and functional versatility. Its relevance to drug development, computational chemistry, and sustainable science ensures continued interest across multidisciplinary fields.